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This guide provides technical support for researchers and laboratory professionals

experiencing network instability on Wi-Fi networks utilizing the Temporal Key Integrity Protocol

(TKIP). It offers troubleshooting steps and answers to frequently asked questions regarding the

impact of TKIP countermeasures.

Frequently Asked Questions (FAQs)
Q1: What is the Temporal Key Integrity Protocol (TKIP)?

A1: The Temporal Key Integrity Protocol is a wireless security protocol that was introduced as a

temporary replacement for the older, insecure WEP (Wired Equivalent Privacy) standard.[1] It

was designed to work with legacy hardware that couldn't support the more advanced AES

encryption.[1] However, TKIP itself is no longer considered secure and was officially

deprecated in the 2012 revision of the 802.11 networking standard.[1][2]

Q2: What are TKIP countermeasures and what triggers them?

A2: TKIP countermeasures are a protective mechanism designed to respond to a suspected

network attack.[3] They are triggered when a wireless Access Point (AP) receives two packets

with an incorrect Message Integrity Check (MIC) within a 60-second period.[1][3][4] This event

is known as a "Michael MIC failure" and is logged by the system as an indication of an active

attack.[3][5]

Q3: What is the direct impact of TKIP countermeasures on network stability?
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A3: When triggered, TKIP countermeasures cause significant network disruption. The access

point will shut down communications for 60 seconds, de-authenticating all connected clients

and refusing new connections during this period.[3][4][6] This effectively creates a 60-second

network outage for all users on that AP, which can be exploited to create a Denial of Service

(DoS) attack.[6][7]

Q4: Are Michael MIC failures and the resulting countermeasures always caused by a malicious

attack?

A4: No. While designed to stop attacks, Michael MIC failures can also be triggered by non-

malicious events. Documented causes include faulty Wi-Fi client drivers, high-speed or multi-

threaded downloads, and general network interference or noise that can corrupt a data packet

in transit.[4][5]

Q5: My network is slow and sometimes disconnects, but I don't see "MIC failure" logs. Is TKIP
still the problem?

A5: Yes, it is highly likely. Using TKIP, especially in a "mixed-mode" with AES, can significantly

degrade network performance.[6] Modern Wi-Fi standards (802.11n and newer) can see their

speeds dramatically reduced when TKIP is active.[8][9] Some client devices may also

frequently disconnect from networks they identify as having weak security, such as those using

WPA/TKIP.[10]

Q6: What is the recommended security protocol to ensure both security and stability?

A6: The clear recommendation is to use WPA2 with AES encryption at a minimum.[2][9] The

most current and secure standard is WPA3. Disabling TKIP entirely and using only AES-based

encryption provides stronger security and significantly better performance and stability.[8][11]

Data Summary: TKIP vs. AES Encryption
The following table summarizes the key differences between TKIP and AES encryption

protocols, highlighting the stability and performance implications.
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Feature
TKIP (Temporal Key
Integrity Protocol)

AES (Advanced
Encryption Standard)

Security Status

Deprecated and insecure;

vulnerable to known attacks.[1]

[2]

Secure; a worldwide

encryption standard used by

governments.[9]

Encryption Algorithm
RC4 (similar to the flawed

WEP algorithm).[2]

Block cipher; more robust and

secure.[2]

Performance Impact

Significantly reduces network

throughput, especially on

802.11n and newer networks.

Maximum speeds are often

capped at 54 Mbps.[8][9][12]

High-performance and less

computationally intensive,

allowing for much higher

network speeds.[8][11][13]

Stability Concern

Prone to "Michael MIC failure"

events that can trigger a 60-

second network shutdown

(countermeasures).[3][4]

Not susceptible to Michael MIC

failures; provides a more

stable connection.[14]

Recommendation

Do Not Use. Should be

disabled on all modern

networks.

Highly Recommended. Use

WPA2-AES or WPA3 for

optimal security and

performance.[9]

Troubleshooting Guide: Resolving TKIP-Related
Network Instability
Follow these steps if you are experiencing frequent 60-second network outages or random

client disconnections.

Issue: The Wi-Fi network becomes completely unresponsive for all users for approximately 60

seconds at a time.

Step 1: Confirm the Cause
The first step is to verify that TKIP countermeasures are the root cause of the instability.
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Action: Access the administrative interface of your wireless Access Point (AP) or controller.

Indicator: Look for system logs or event messages that explicitly mention Michael MIC failure

detected or TKIP countermeasures started.[4] These messages confirm the issue.

Step 2: Implement the Primary Solution (Migration to
AES)
The most effective and secure solution is to disable TKIP across your wireless network.

Action:

Navigate to the security settings for the affected wireless network (SSID).

Change the security mode from WPA or WPA/WPA2-Mixed to WPA2-Personal (or WPA3 if

available).

Ensure the encryption type is set to AES only. Options like TKIP or TKIP+AES should be

avoided.[2][9]

Note: After this change, some very old legacy devices may no longer be able to connect.

These devices should be identified for upgrade or replacement due to their inherent security

risks.

Step 3: Workarounds for Legacy Environments (If AES
Migration is Not Possible)
If you have critical equipment that does not support WPA2-AES and you cannot immediately

migrate, you can attempt to mitigate the instability. These are not long-term solutions.

Action 1: Update Client Drivers: Ensure the Wi-Fi drivers on all client devices (especially

older ones) are updated to the latest version available from the manufacturer. A flawed driver

can be the source of the MIC errors.[5]

Action 2: Adjust Countermeasure Hold-Time (Advanced): Some enterprise-grade network

hardware allows administrators to change the 60-second "hold-time" for countermeasures.

Reducing this time can lessen the duration of the outage.[15][16] Consult your hardware
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manufacturer's documentation for the specific command, such as countermeasure tkip hold-

time.[15] This does not fix the underlying cause of the disconnections.

Methodology: Network Stability Test Protocol
This protocol provides a standardized method for testing and quantifying network stability

before and after making changes to security settings (e.g., migrating from TKIP to AES).

1. Objective: To measure key performance indicators (KPIs) of network stability, including

throughput, packet loss, and latency, under controlled conditions.

2. Required Tools:

Network Performance Tool: iPerf3 or a similar tool to measure bandwidth.[17]

Packet Analyzer: Wireshark or a similar tool to monitor for MIC errors and analyze traffic.[18]

Test Devices: At least two devices: one server connected via Ethernet to the network and

one wireless client.

3. Test Procedure:

Phase 1: Baseline Measurement (with TKIP enabled)

Setup: Configure the wireless network to use WPA with TKIP encryption. Connect the

wireless client device.

Throughput Test: Run an iPerf3 test from the wireless client to the wired server for a

sustained period (e.g., 300 seconds). Record the average bandwidth.

Server command:iperf3 -s

Client command:iperf3 -c -t 300

Packet Loss & Latency Test: Use a continuous ping from the client to the server during the

throughput test to measure packet loss and average latency.

Command:ping -t (or -c 300 on Linux/macOS)
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Monitor for Errors: During the test, monitor the AP logs for any Michael MIC failure events.

Phase 2: Post-Change Measurement (with WPA2-AES enabled)

Reconfigure: Change the network security settings to WPA2-AES. Allow the client device

to reconnect.

Repeat Tests: Repeat the exact same throughput, packet loss, and latency tests from

Phase 1.

Phase 3: Data Analysis

Compare KPIs: Organize the recorded data into a table comparing the results from the

TKIP and AES configurations.

Conclusion: A successful migration will show a significant increase in throughput and a

reduction in packet loss and latency.

Visualizations
TKIP Countermeasure Activation Logic
The following diagram illustrates the logical sequence of events that leads to the activation of

TKIP countermeasures and subsequent network disruption.
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Caption: Logical flow of a Michael MIC failure leading to TKIP countermeasures.

Network Stability Testing Workflow
This diagram outlines the workflow for the experimental protocol designed to measure and

compare network performance under different security configurations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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